Cas no 1653975-45-1 (2,6-Bis(trifluoromethyl)pyridine-4-boronic acid)

2,6-Bis(trifluoromethyl)pyridine-4-boronic acid is a specialized boronic acid derivative featuring a pyridine core substituted with two trifluoromethyl groups at the 2- and 6-positions and a boronic acid moiety at the 4-position. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its electron-withdrawing trifluoromethyl groups enhance reactivity and selectivity. The boronic acid functionality facilitates efficient C-C bond formation, making it useful in pharmaceutical and agrochemical synthesis. Its stability under typical reaction conditions and compatibility with various catalysts further contribute to its utility in constructing complex heterocyclic frameworks. The compound's unique structure also offers potential in material science applications.
2,6-Bis(trifluoromethyl)pyridine-4-boronic acid structure
1653975-45-1 structure
Product Name:2,6-Bis(trifluoromethyl)pyridine-4-boronic acid
CAS No:1653975-45-1
MF:C7H4BF6NO2
MW:258.913582801819
CID:4935130
PubChem ID:72216305
Update Time:2025-05-28

2,6-Bis(trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(trifluoromethyl)pyridine-4-boronic acid
    • (2,6-Bis(trifluoromethyl)pyridin-4-yl)boronic acid
    • [2,6-BIS(TRIFLUOROMETHYL)PYRIDIN-4-YL]BORONIC ACID
    • AMY38267
    • AB80804
    • VHHZSZSIBHKBEO-UHFFFAOYSA-N
    • starbld0018328
    • 1653975-45-1
    • AKOS017344855
    • Inchi： 1S/C7H4BF6NO2/c9-6(10,11)4-1-3(8(16)17)2-5(15-4)7(12,13)14/h1-2,16-17H
    • InChI Key： VHHZSZSIBHKBEO-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(B(O)O)C=C(C(F)(F)F)N=1)(F)F

Computed Properties

  • Exact Mass: 259.0239275g/mol
  • Monoisotopic Mass: 259.0239275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4

2,6-Bis(trifluoromethyl)pyridine-4-boronic acid Pricemore >>

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